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Cat. No.: B056941 Get Quote

Introduction

Tetrabutylammonium diphenylphosphinate is a quaternary ammonium salt that has

garnered interest within the scientific community, particularly in the fields of organic synthesis

and drug development. Comprising a tetrabutylammonium cation and a diphenylphosphinate

anion, this compound serves as a valuable reagent in complex chemical transformations. Its

utility is highlighted by its application as a reagent in the synthesis of the potent antiviral agent

(-)-Macrolactin A and its related compounds.[1] This technical guide provides an in-depth

overview of the compound's properties, synthesis, and applications, with a focus on its

relevance to researchers and professionals in drug development.

Core Chemical and Physical Properties
A summary of the key quantitative data for tetrabutylammonium diphenylphosphinate is

presented below. This information is crucial for its use in experimental settings.
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Property Value

Molecular Weight 459.64 g/mol [1][2]

Molecular Formula C₂₈H₄₆NO₂P[1][3][4][5]

Appearance White to Off-White Solid[1][4]

CAS Number 208337-00-2[1]

Synonyms

N,N,N-Tributyl-1-butanaminium

Diphenylphosphinate, Diphenylphosphinic Acid

Ion(1-) N,N,N-Tributyl-1-butanaminium[1][5]

Synthesis of Tetrabutylammonium
Diphenylphosphinate
The synthesis of tetrabutylammonium diphenylphosphinate is typically achieved through a

neutralization reaction. This process involves reacting diphenylphosphinic acid with

tetrabutylammonium hydroxide.

Experimental Protocol: Synthesis
A representative protocol for the synthesis of tetrabutylammonium diphenylphosphinate is

as follows[4]:

Neutralization: Diphenylphosphinic acid is neutralized with tetrabutylammonium hydroxide in

a suitable solvent, such as methanol. The reaction involves the proton transfer from the

phosphinic acid to the hydroxide base, forming the diphenylphosphinate anion and the

tetrabutylammonium cation, with water as a byproduct.

Recrystallization: Following the neutralization, the product is isolated and purified by

recrystallization. A common solvent system for this is an ether/hexane mixture. This step is

critical for obtaining the compound as a white solid with high purity.

Characterization: The final product can be characterized using various analytical techniques,

including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR),

Infrared (IR) spectroscopy, and elemental analysis to confirm its structure and purity[4].
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Synthesis Workflow Diagram
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Caption: Synthesis workflow for tetrabutylammonium diphenylphosphinate.

Applications in Research and Drug Development
Tetrabutylammonium diphenylphosphinate's utility in a laboratory setting is primarily as a

reagent in organic synthesis. Its properties make it suitable for specific types of reactions

crucial for the development of complex molecules.

Role as a Reagent in Natural Product Synthesis
The most prominent documented use of tetrabutylammonium diphenylphosphinate is as a

reagent in the total synthesis of (-)-Macrolactin A, a potent antiviral agent.[1] This application

underscores its importance in the construction of complex molecular architectures that are of

interest in pharmacology.

Phase Transfer Catalysis
Tetrabutylammonium salts are widely recognized for their role as phase transfer catalysts.[6][7]

[8] These catalysts facilitate the reaction between reactants located in different immiscible

phases (e.g., an aqueous phase and an organic phase). The large, lipophilic

tetrabutylammonium cation can transport anions from the aqueous phase into the organic

phase, where the reaction can proceed. While a specific application of tetrabutylammonium
diphenylphosphinate as a phase transfer catalyst is not detailed in the provided results, its

structure is consistent with compounds used for this purpose.
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Relevance of the Phosphinate Moiety in Drug Design
Phosphorus-containing functional groups, such as phosphinates, are of significant interest in

drug design and development.[9] They can act as mimics for carboxylates or phosphates and

can be incorporated into molecules to inhibit enzymes or interact with biological targets.[10][11]

The diphenylphosphinate anion in the title compound is an example of such a moiety that has

potential applications in medicinal chemistry.
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Caption: Logical relationships of the compound's applications.
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General Experimental Protocol: Use in a Two-Phase
Reaction
While a specific protocol for the use of tetrabutylammonium diphenylphosphinate is not

provided in the search results, a general procedure for using a tetrabutylammonium salt as a

phase transfer catalyst in a two-phase system can be adapted. The following is a

representative, hypothetical protocol.

Reaction Setup: To a reaction vessel equipped with a magnetic stirrer, add the organic

solvent (e.g., dichloromethane) and the organic-soluble reactant.

Aqueous Phase Preparation: In a separate vessel, dissolve the water-soluble reactant and

tetrabutylammonium diphenylphosphinate in water or a suitable aqueous buffer.

Combining Phases: Add the aqueous solution to the reaction vessel containing the organic

phase.

Reaction: Stir the biphasic mixture vigorously to ensure efficient mixing and mass transfer

between the phases. The reaction progress can be monitored by techniques such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Workup and Isolation: Upon completion, stop the stirring and allow the layers to separate.

The organic layer is collected, washed with brine, dried over an anhydrous salt (e.g., sodium

sulfate), and filtered. The solvent is then removed under reduced pressure to yield the crude

product, which can be further purified by column chromatography or recrystallization.

This protocol illustrates a general workflow where a compound like tetrabutylammonium
diphenylphosphinate could be employed to facilitate reactions between reactants in different

phases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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